Cas no 885274-27-1 (2-(2-methoxyphenyl)-1,3-oxazole-4-carbaldehyde)

• Product Name: 2-(2-methoxyphenyl)-1,3-oxazole-4-carbaldehyde
• CAS No: 885274-27-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 711119
• PubChem ID: 53407313
• Update Time: 2024-10-26

2-(2-methoxyphenyl)-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxaldehyde,2-(2-methoxyphenyl)-
• 2-(2-methoxyphenyl)-1,3-oxazole-4-carbaldehyde
• 2-(2-Methoxy-phenyl)-oxazole-4-carbaldehyde
• 2-(2-METHOXYPHENYL)OXAZOLE-4-CARBALDEHYDE,
• 2-(1-ETHYL-5-METHYL-1H-PYRAZOL-4-YL)-QUINOLINE-4-CARBOXYLIC ACID HYDRAZIDE
• 4-Oxazolecarboxaldehyde,2-(2-methoxyphenyl)
• DTXSID10695865
• 2-(2-methoxyphenyl)-oxazole-4-carbaldehyde
• AB27529
• 2-(2-Methoxyphenyl)oxazole-4-carbaldehyde
• DB-077577
• 885274-27-1

• Inchi： 1S/C11H9NO3/c1-14-10-5-3-2-4-9(10)11-12-8(6-13)7-15-11/h2-7H,1H3
• InChI Key： YDZAELHQPLOVMO-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)N=C1C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 373.4±48.0 °C(Predicted)
• PSA: 52.33000
• LogP: 2.16270
• pka: -1.49±0.10(Predicted)